Cas no 1936320-53-4 (3-Bromo-2,4-dichlorobenzenesulfonamide)

• Product Name: 3-Bromo-2,4-dichlorobenzenesulfonamide
• CAS No: 1936320-53-4
• CID: 4630559
• Update Time: 2025-05-21

3-Bromo-2,4-dichlorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-dichlorobenzenesulfonamide

Additional information on 3-Bromo-2,4-dichlorobenzenesulfonamide

Research Brief on 3-Bromo-2,4-dichlorobenzenesulfonamide (CAS: 1936320-53-4) in Chemical and Biomedical Applications

The compound 3-Bromo-2,4-dichlorobenzenesulfonamide (CAS: 1936320-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 3-Bromo-2,4-dichlorobenzenesulfonamide as a key intermediate in the synthesis of novel sulfonamide-based therapeutics. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antifungal, and anticancer properties. The bromo and chloro substituents on the benzene ring of this compound enhance its reactivity, making it a valuable building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of 3-Bromo-2,4-dichlorobenzenesulfonamide on carbonic anhydrase isoforms, which are implicated in various diseases, including glaucoma and cancer. The compound demonstrated selective inhibition of CA-IX, a hypoxia-inducible enzyme overexpressed in many solid tumors, suggesting its potential as a targeted anticancer agent.

Another area of interest is the compound's role in the development of antimicrobial agents. A recent preprint on bioRxiv reported that derivatives of 3-Bromo-2,4-dichlorobenzenesulfonamide exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The study utilized computational docking and molecular dynamics simulations to elucidate the binding interactions between the compound and bacterial target proteins.

From a synthetic chemistry perspective, advances in the preparation of 3-Bromo-2,4-dichlorobenzenesulfonamide have been achieved through optimized halogenation and sulfonylation protocols. A 2022 patent application (WO2022156789) described an improved method for its synthesis with higher yields and reduced environmental impact, addressing one of the key challenges in scaling up production.

Ongoing research is investigating the compound's potential in neurological applications. Preliminary data presented at the 2023 American Chemical Society meeting suggested that certain analogs of 3-Bromo-2,4-dichlorobenzenesulfonamide may modulate GABA receptors, opening possibilities for developing novel anxiolytic or antiepileptic drugs.

In conclusion, 3-Bromo-2,4-dichlorobenzenesulfonamide (CAS: 1936320-53-4) represents a versatile scaffold with multiple therapeutic possibilities. Current research directions include structure-activity relationship studies to optimize its pharmacological properties, as well as investigations into its mechanism of action at the molecular level. The compound's unique chemical features continue to make it a valuable subject of study in medicinal chemistry and drug discovery pipelines.